Cas no 62247-02-3 (Methanone, (2,5-dichlorophenyl)-3-pyridinyl-)

• Product Name: Methanone, (2,5-dichlorophenyl)-3-pyridinyl-
• CAS No: 62247-02-3
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 452616
• PubChem ID: 12318814
• Update Time: 2025-09-27

Methanone, (2,5-dichlorophenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,5-dichlorophenyl)-3-pyridinyl-
• (2,5-dichlorophenyl)-pyridin-3-ylmethanone
• 62247-02-3
• 3-(2,5-Dichlorobenzoyl)pyridine
• DTXSID80488201
• SCHEMBL3481961
• (2,5-Dichlorophenyl)(pyridin-3-yl)methanone

• MDL： MFCD11641986
• Inchi： 1S/C12H7Cl2NO/c13-9-3-4-11(14)10(6-9)12(16)8-2-1-5-15-7-8/h1-7H
• InChI Key： BLNDOFZULNEYPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1C=NC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 250.99061
• Monoisotopic Mass: 250.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on Methanone, (2,5-dichlorophenyl)-3-pyridinyl-

Methanone, (2,5-dichlorophenyl)-3-pyridinyl-

Methanone, (2,5-dichlorophenyl)-3-pyridinyl-, also known by its CAS number CAS No. 62247-02-3, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a methanone group with a 2,5-dichlorophenyl substituent and a pyridinyl group. The combination of these functional groups imparts distinctive chemical properties that make it a valuable compound in various applications.

The structure of Methanone, (2,5-dichlorophenyl)-3-pyridinyl- is notable for its aromaticity and the presence of electron-withdrawing groups such as the dichlorophenyl moiety and the pyridine ring. These features influence the compound's reactivity and stability, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules and advanced materials.

In terms of synthesis, Methanone, (2,5-dichlorophenyl)-3-pyridinyl- can be prepared through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution reactions. These methods have been optimized in recent research to enhance yield and purity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales.

The application of Methanone, (2,5-dichlorophenyl)-3-pyridinyl- extends across multiple domains. In the field of agrochemistry, it has been explored as a potential precursor for herbicides and fungicides due to its ability to modulate plant growth regulators. In medicinal chemistry, researchers have investigated its role as a scaffold for developing kinase inhibitors and other therapeutic agents.

Moreover, the compound has shown promise in materials science as a component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has led to innovative applications in gas storage and catalysis.

In conclusion, Methanone, (2,5-dichlorophenyl)-3-pyridinyl-, with its CAS number CAS No. 62247-02-3, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile structure continue to drive research into new synthetic methods and innovative uses.